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Compound of Interest

Compound Name: Flurenol
CAS No.: 188853-09-0
Cat. No.: B065278
Get Quote
. J

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the spectroscopic data for Flurenol (9-
hydroxyfluorene), a compound noted for its activity as a dopamine reuptake inhibitor. The
following sections detail its Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass
Spectrometry (MS) data, along with standardized experimental protocols for data acquisition
and visualizations of relevant biochemical and analytical workflows.

Spectroscopic Data Presentation

The quantitative spectroscopic data for Flurenol are summarized in the tables below for ease
of reference and comparison.

Table 1: *H NMR Spectroscopic Data for Flurenol
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Chemical Shift (8) ppm Description

7.62 Aromatic Proton
7.61 Aromatic Proton
7.37 Aromatic Proton
7.30 Aromatic Proton
5.52 Methine Proton (C-9)
1.98 Hydroxyl Proton

Solvent: CDCIs, Frequency: 400 MHz[1]

Table 2: 13C NMR Spectroscopic Data for Flurenol

Chemical Shift (6) ppm Carbon Type
~120-150 Aromatic Carbons
~60-80 Carbinol Carbon (C-9)

Note: Specific peak assignments for all aromatic carbons were not available in the cited
literature. The ranges are typical for this class of compound.

Table 3: Mass Spectrometry (GC-MS) Data for Flurenol
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Mass-to-Charge Ratio (m/z) Relative Intensity (%)
183.0 12.1
182.0 (Molecular lon) 90.1
181.0 100.0
180.0 7.3
166.0 4.0
165.0 12.6
164.0 3.0
163.0 3.9
153.0 19.0
152.0 24.8
151.0 7.2
76.0 3.8

lonization Method: Electron lonization (El)

Table 4: Infrared (IR) Spectroscopy Peak Data for Flurenol

Wavenumber (cm~—?) Functional Group Assignment
~3400-3200 O-H stretch (alcohol)

~3100-3000 C-H stretch (aromatic)
~1600-1450 C=C stretch (aromatic ring)
~1260-1000 C-0 stretch (alcohol)

Note: The IR peak data is characteristic for the functional groups present in Flurenol. Specific
peak values can vary slightly based on the sampling method.
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Experimental Protocols

The following are detailed methodologies for the acquisition of the spectroscopic data

presented above.

2.1. Nuclear Magnetic Resonance (NMR) Spectroscopy

» Objective: To obtain *H and 13C NMR spectra of Flurenol to elucidate its molecular structure.

e Instrumentation: A 400 MHz (or higher) NMR spectrometer.

e Sample Preparation:

o

Weigh approximately 5-25 mg of solid Flurenol.

Dissolve the sample in approximately 0.7 mL of deuterated chloroform (CDCIs) in a clean,
dry vial.

Filter the solution through a pipette with a small plug of glass wool directly into a clean 5
mm NMR tube to remove any particulate matter.

Ensure the sample height in the NMR tube is approximately 4-5 cm.

Cap the NMR tube securely.

o Data Acquisition:

Insert the sample into the NMR spectrometer.

Lock onto the deuterium signal of the CDCls.

Shim the magnetic field to achieve optimal homogeneity.

For *H NMR, acquire the spectrum using a standard pulse sequence.

For 3C NMR, acquire the spectrum using a proton-decoupled pulse sequence. This may
require a longer acquisition time due to the lower natural abundance and sensitivity of the
13C nucleus.
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o Process the acquired Free Induction Decay (FID) by applying a Fourier transform, phase
correction, and baseline correction.

o Calibrate the chemical shift scale using the residual solvent peak (CHCIs at 7.26 ppm for
'H NMR; CDCls at 77.16 ppm for 13C NMR).

o Integrate the peaks in the tH NMR spectrum to determine the relative proton ratios.
2.2. Attenuated Total Reflectance-Infrared (ATR-IR) Spectroscopy
o Objective: To identify the functional groups present in Flurenol.

e Instrumentation: A Fourier Transform Infrared (FTIR) spectrometer equipped with an ATR
accessory.

e Sample Preparation:

o Ensure the ATR crystal (e.g., diamond or zinc selenide) is clean by wiping it with a soft
tissue dampened with isopropanol and allowing it to dry completely.

o Place a small amount (a few milligrams) of solid Flurenol powder directly onto the center
of the ATR crystal.

o Lower the press arm to apply firm and even pressure to the sample, ensuring good
contact with the crystal surface.

o Data Acquisition:

o Collect a background spectrum of the empty, clean ATR crystal. This will be automatically
subtracted from the sample spectrum.

o Collect the sample spectrum. Typically, 16 to 32 scans are co-added to improve the signal-
to-noise ratio.

o The resulting spectrum will be displayed in terms of absorbance or transmittance versus
wavenumber (cm™1).

o After analysis, clean the ATR crystal and press arm thoroughly.
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2.3. Gas Chromatography-Mass Spectrometry (GC-MS)

e Objective: To determine the molecular weight and fragmentation pattern of Flurenol.
 Instrumentation: A GC-MS system with an electron ionization (EI) source.

e Sample Preparation:

o Prepare a dilute solution of Flurenol (approximately 10 ug/mL) in a volatile organic solvent
such as dichloromethane or ethyl acetate.[2]

o Ensure the sample is fully dissolved and free of any particulate matter. If necessary,
centrifuge or filter the solution.[3]

o Transfer the solution to a 1.5 mL glass autosampler vial.[2]
o Data Acquisition:

o Set the GC-MS parameters. A typical setup might include:

Injector Temperature: 250 °C
= Column: A non-polar capillary column (e.g., DB-5ms).

= Oven Program: Start at a lower temperature (e.g., 60 °C), hold for 1-2 minutes, then
ramp up to a higher temperature (e.g., 280-300 °C) at a rate of 10-20 °C/min.

» Carrier Gas: Helium at a constant flow rate.
= MS Source Temperature: ~230 °C
» |onization Energy: 70 eV
» Mass Range: Scan from m/z 40 to 500.
o Inject 1 pL of the sample solution into the GC.

o The compound will be separated from the solvent and any impurities on the GC column
based on its volatility and interaction with the stationary phase.
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o As Flurenol elutes from the column, it enters the mass spectrometer, where it is ionized

and fragmented.

o The mass analyzer separates the resulting ions based on their mass-to-charge ratio, and
the detector records their abundance. The resulting mass spectrum can then be analyzed.

Mandatory Visualizations
3.1. Analytical Workflow

The following diagram illustrates a typical workflow for the spectroscopic identification of a

chemical compound like Flurenol.
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Spectroscopic analysis workflow for Flurenol.
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3.2. Signaling Pathway: Dopamine Reuptake Inhibition

Flurenol functions as a dopamine reuptake inhibitor. This mechanism is crucial for its
wakefulness-promoting effects. The diagram below illustrates this process at the neuronal

synapse.
Synaptic Cleft
Dopamine
/Blocks Reuptake Binds
Presynaptic Neuron / Rostsynaptic Neuron
Dopamine Vesicles Dopamine Transporter (DAT) Dopamine Receptors
Dopamine Release Postsynaptic Signal

Click to download full resolution via product page

Mechanism of dopamine reuptake inhibition by Flurenol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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1. 9-Fluorenol(1689-64-1) 13C NMR [m.chemicalbook.com]

2. uoguelph.ca [uoguelph.ca]

3. Sample preparation GC-MS [scioninstruments.com]

» To cite this document: BenchChem. [An In-depth Technical Guide to the Spectroscopic Data
of Flurenol]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b065278/docs#an-in-depth-technical-guide-to-the-
spectroscopic-data-of-flurenol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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